tert-butyl [(2-methyl-4-phenyl-3-pyridinyl)carbonyl]carbamate

• IUPAC Name: tert-butyl N-(2-methyl-4-phenylpyridine-3-carbonyl)carbamate
• InChI: InChI=1S/C18H20N2O3/c1-12-15(16(21)20-17(22)23-18(2,3)4)14(10-11-19-12)13-8-6-5-7-9-13/h5-11H,1-4H3,(H,20,21,22)
• InChI Key: NWDCHIXIAPTXAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1C(=O)NC(=O)OC(C)(C)C)C2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

Tert-butyl [(2-methyl-4-phenyl-3-pyridinyl)carbonyl]carbamate is a compound with relevance in organic synthesis. It involves various chemical structures and characteristics, making it a focal point in chemical research.

Synthesis Analysis

The synthesis of related tert-butyl carbamate compounds often involves asymmetric Mannich reactions and other complex organic synthesis methods. These methods might include the utilization of mixed anhydride methods and reactions with organometallics, demonstrating the complexity and versatility in synthesizing these compounds (Yang, Pan, & List, 2009).

Molecular Structure Analysis

Structural analysis of similar tert-butyl carbamates indicates the presence of trisubstituted pyrrolidin-2-ones and other complex structures. The absolute configurations of these compounds are often confirmed through methods like X-ray crystallography, highlighting the intricate molecular geometries involved (Weber, Ettmayer, Hübner, & Gstach, 1995).

Chemical Reactions and Properties

Tert-butyl carbamates are involved in a variety of chemical reactions, such as Mannich reactions, and are used as building blocks in organic synthesis. Their reactivity often includes interactions with organometallics and other complex chemical transformations (Guinchard, Vallée, & Denis, 2005).

Physical Properties Analysis

The physical properties of tert-butyl carbamates like crystallization, melting points, and solubility are crucial for their application in organic synthesis. These properties are often determined using spectroscopic methods and crystallographic analysis (Naveen, Dinesh, Abiraj, Gowda, Sridhar, & Prasad, 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and compatibility with other functional groups, are key in determining the utility of tert-butyl carbamates in organic synthesis. Studies on these compounds often involve detailed chemical analysis, including reaction mechanisms and product characterization (Li et al., 2006).

Mechanism of Action

The mechanism of action of a carbamate compound would depend on its specific structure and the context in which it is used. For example, some carbamates are used as pesticides and work by inhibiting the enzyme acetylcholinesterase.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and how it is used. For example, tert-butyl alcohol is flammable and can cause eye irritation. Always consult the material safety data sheet (MSDS) or other safety information for specific compounds.

Future Directions

The future directions for research and development involving a specific compound would depend on its properties and potential applications. For example, research on carbamates has included the development of new synthesis methods and the exploration of their potential uses in various fields such as medicine and agriculture.